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Compound of Interest

Compound Name: Clanfenur

Cat. No.: B1669152 Get Quote

Disclaimer: A specific Safety Data Sheet (SDS) for Clanfenur containing detailed disposal

instructions could not be located. The following guidance is based on general best practices for

the disposal of research-grade chemicals with potential hazards. It is imperative to consult with

your institution's Environmental Health and Safety (EHS) department and a certified hazardous

waste disposal service to ensure full compliance with all local, regional, and national

regulations.

The proper disposal of Clanfenur, a substituted benzoylphenylurea with potential

antineoplastic activity, is crucial for maintaining a safe laboratory environment and preventing

environmental contamination. While specific regulatory disposal guidelines for Clanfenur are

not readily available, its classification as a research chemical necessitates handling it as

potentially hazardous waste.

Key Operational and Disposal Plan
Given the absence of a specific SDS, a conservative approach to disposal is required. Under

no circumstances should Clanfenur be disposed of down the drain or in regular solid waste.

The following step-by-step procedure outlines the recommended course of action for its

disposal:

Cease Independent Disposal Attempts: Do not attempt to neutralize or dispose of Clanfenur
without explicit guidance from a qualified professional. Improper handling can lead to

unforeseen chemical reactions and potential exposure.
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Consult a Certified Professional: The primary step is to contact your institution's

Environmental Health and Safety (EHS) department or a licensed hazardous waste disposal

company. They are equipped to handle and dispose of research chemicals in accordance

with regulations.

Provide Comprehensive Information: Furnish the EHS or disposal service with all available

information about Clanfenur. This includes the chemical name, CAS number (51213-99-1),

quantity, and any known properties or hazards.

Follow Packaging and Labeling Instructions: Adhere strictly to the packaging and labeling

instructions provided by the disposal experts. This typically involves placing the chemical in a

sealed, non-reactive container and affixing a hazardous waste label that clearly identifies the

contents.

Store Safely Pending Pickup: While awaiting collection, store the packaged Clanfenur waste

in a designated, secure hazardous waste accumulation area. This area should be well-

ventilated and away from incompatible materials.

Chemical and Physical Properties
A summary of the known quantitative data for Clanfenur is presented below. This information is

valuable for hazardous waste professionals to determine the appropriate disposal route.

Property Value

Molecular Formula C16H15ClFN3O2

Molecular Weight 335.76 g/mol

Appearance White to off-white solid

Solubility
Acetonitrile: 0.1-1 mg/mL (Slightly soluble),

DMSO: 1-10 mg/mL (Sparingly soluble)

Predicted Density 1.371 ± 0.06 g/cm3

Predicted pKa 9.37 ± 0.46
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Disposal Decision Workflow
The following diagram illustrates the logical steps to be taken when disposing of a research

chemical like Clanfenur, for which a specific disposal protocol is not immediately available.
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Caption: Workflow for the disposal of research chemicals with unknown protocols.

Potential Hazards and Safety Precautions
Although a specific SDS for Clanfenur is unavailable, related compounds such as

forchlorfenuron are suspected of causing cancer and are toxic to aquatic life with long-lasting

effects. Therefore, it is prudent to handle Clanfenur with appropriate personal protective

equipment (PPE), including:

Gloves: Chemical-resistant gloves.

Eye Protection: Safety glasses or goggles.

Lab Coat: A standard laboratory coat.

Work with Clanfenur should be conducted in a well-ventilated area, preferably within a

chemical fume hood, to minimize the risk of inhalation. In case of accidental release, avoid

generating dust and collect the material for disposal as hazardous waste.
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To cite this document: BenchChem. [Prudent Disposal of Clanfenur: A Guide for Laboratory
Professionals]. BenchChem, [2025]. [Online PDF]. Available at:
[https://www.benchchem.com/product/b1669152#clanfenur-proper-disposal-procedures]

Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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